Cas no 1803697-62-2 (3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1803697-62-2
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4917027
• Update Time: 2025-07-17

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7ClF2N2O/c8-2-4-5(13)1-3(11)6(12-4)7(9)10/h1,7,13H,2,11H2
• InChI Key： CZMLHJJQAPEZBB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(C(F)F)=N1)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine

Introduction to 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1803697-62-2)

3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1803697-62-2, belongs to the pyridine class of heterocyclic aromatic compounds. Pyridines are well-known for their broad range of biological activities and have been extensively explored in the development of drugs targeting various diseases. The structural features of this compound, including the presence of an amino group, a chloromethyl substituent, a difluoromethyl group, and a hydroxyl group, contribute to its complex reactivity and potential pharmacological properties.

The synthesis and characterization of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine have been subjects of considerable interest in recent years. The introduction of multiple functional groups into the pyridine core enhances its versatility, making it a valuable scaffold for drug discovery. Researchers have been particularly intrigued by the potential of this compound to serve as a precursor in the synthesis of more complex molecules with enhanced biological activity. The chloromethyl and difluoromethyl groups, in particular, are known to influence the metabolic stability and binding affinity of drug candidates, making them crucial for optimizing pharmacokinetic profiles.

In recent years, there has been a surge in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have emerged as promising candidates in this area due to their ability to modulate key metabolic pathways such as glycolysis and glutaminolysis. The structural motif of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine aligns well with this trend, as it incorporates elements that can interact with enzymes like kinases and phosphatases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in tumor growth and progression.

The impact of fluorine atoms on the pharmacological properties of small molecules is well-documented. The presence of a difluoromethyl group in 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine can enhance metabolic stability by preventing oxidative degradation. Additionally, fluorine atoms can influence electronic properties, leading to improved binding affinity and selectivity. These characteristics make this compound an attractive candidate for further investigation in medicinal chemistry. Researchers are exploring various synthetic routes to introduce fluorinated pyridines into drug candidates, with the aim of developing more potent and selective therapeutic agents.

Another area where 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine shows promise is in the treatment of infectious diseases. The amino and hydroxyl groups provide opportunities for hydrogen bonding interactions with biological targets such as enzymes and receptors involved in pathogen replication. Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential antimicrobial activity. Virtual screening studies have identified 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine as a hit compound that warrants further experimental validation. Its unique structural features may allow it to disrupt essential processes in bacteria or viruses, offering a new avenue for combating resistant strains.

The synthesis of 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the chloromethyl and amino groups, followed by protection-deprotection strategies to handle the reactive hydroxyl group. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with traditional approaches. Green chemistry principles are being increasingly applied to improve sustainability in pharmaceutical synthesis, making processes like those used for preparing this compound more eco-friendly.

In conclusion, 3-Amino-6-(chloromethyl)-2-(difluoromethyl)-5-hydroxypyridine (CAS No. 1803697-62-2) represents a promising scaffold for drug discovery with significant potential in oncology and infectious disease treatment. Its unique structural features make it an attractive candidate for further exploration, both in academic research and industrial settings. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.